Cas no 898785-01-8 (3-[(3-oxocyclohexyl)methyl]benzonitrile)

• Product Name: 3-[(3-oxocyclohexyl)methyl]benzonitrile
• CAS No: 898785-01-8
• MF: C₁₄H₁₅NO
• MW: 213.275003671646
• MDL: MFCD03841042
• CID: 1947036
• PubChem ID: 24723960
• Update Time: 2025-06-09

3-[(3-oxocyclohexyl)methyl]benzonitrile Chemical and Physical Properties

Names and Identifiers

• 3-[(3-oxocyclohexyl)methyl]benzonitrile
• CTK5G6236
• AKOS016019481
• AG-H-66471
• KB-180049
• DTXSID10642359
• 898785-01-8
• MFCD03841042

• MDL： MFCD03841042
• Inchi： 1S/C14H15NO/c15-10-13-5-1-3-11(8-13)7-12-4-2-6-14(16)9-12/h1,3,5,8,12H,2,4,6-7,9H2
• InChI Key： VTZUIYVGEBLUQM-UHFFFAOYSA-N
• SMILES： O=C1CCCC(CC2C=CC=C(C#N)C=2)C1

Computed Properties

• Exact Mass: 213.11500
• Monoisotopic Mass: 213.115364102Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 40.9Ų

Experimental Properties

• PSA: 40.86000
• LogP: 2.86008

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on 3-[(3-oxocyclohexyl)methyl]benzonitrile

Research Brief on 3-[(3-oxocyclohexyl)methyl]benzonitrile (CAS: 898785-01-8): Recent Advances and Applications

The compound 3-[(3-oxocyclohexyl)methyl]benzonitrile (CAS: 898785-01-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and relevance in drug discovery.

Recent studies have highlighted the role of 3-[(3-oxocyclohexyl)methyl]benzonitrile as a key intermediate in the synthesis of novel small-molecule inhibitors targeting various disease pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the development of selective kinase inhibitors, particularly in the context of oncology. The compound's cyclohexyl and benzonitrile moieties contribute to its ability to interact with hydrophobic pockets in target proteins, enhancing binding affinity and selectivity.

In addition to its pharmacological potential, advancements in synthetic methodologies have improved the efficiency of producing 3-[(3-oxocyclohexyl)methyl]benzonitrile. A recent publication in Organic Letters (2024) described a streamlined, high-yield synthesis route using catalytic hydrogenation and subsequent functionalization, which reduces production costs and increases scalability for industrial applications.

Further investigations into the compound's mechanism of action have revealed its involvement in modulating inflammatory responses. Preclinical studies using cell-based assays and animal models have shown that derivatives of 3-[(3-oxocyclohexyl)methyl]benzonitrile exhibit anti-inflammatory properties by inhibiting key signaling pathways such as NF-κB. These findings suggest potential applications in treating chronic inflammatory diseases, though clinical validation is still pending.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic properties of 3-[(3-oxocyclohexyl)methyl]benzonitrile-based compounds. Researchers are actively exploring structural modifications to enhance bioavailability and reduce off-target effects. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these discoveries into viable therapeutic candidates.

In conclusion, 3-[(3-oxocyclohexyl)methyl]benzonitrile (CAS: 898785-01-8) represents a versatile scaffold with broad applicability in drug discovery. Continued research into its synthetic pathways, biological activities, and therapeutic potential will likely yield significant contributions to the field of chemical biology and medicine.